2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide

• IUPAC Name: 2,3-dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide
• InChI: InChI=1S/C10H10NOS.HI/c1-7-11(2)9-5-8(6-12)3-4-10(9)13-7;/h3-6H,1-2H3;1H/q+1;/p-1
• InChI Key: OLDAAGMBFOHEBD-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=C(S1)C=CC(=C2)C=O)C.[I-]
• Molecular Formula: C10H10INOS
• Molecular Weight: 319.16 g/mol
• CAS No.: 20061-47-6

Description

2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide, also known as 5-iodo-2,3-dimethyl-1,3-benzothiazol-3-ium, is a synthetic organic compound consisting of a benzothiazolium ring with two methyl groups and an iodine atom attached to the 5-position of the ring. It is a yellow-orange solid that is insoluble in water, but soluble in organic solvents. It is used in a variety of scientific applications, including organic synthesis and medicinal chemistry.

Mechanism of Action

2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide has been found to act as a Lewis acid, meaning that it can accept electrons from other molecules. This allows it to form complexes with other molecules, such as nucleophiles, which can then be used in organic synthesis reactions. It has also been found to act as a nucleophile, meaning that it can donate electrons to other molecules, which can then be used in organic synthesis reactions.
Biochemical and Physiological Effects
This compound has not been found to have any known biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is soluble in organic solvents, making it easy to work with. On the other hand, it is insoluble in water, making it difficult to use in aqueous solutions. Additionally, it is a strong Lewis acid, meaning that it can react with other molecules in unpredictable ways, making it difficult to control the reaction.

Future Directions

There are several potential future directions for research on 2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide. First, further research could be conducted to better understand its mechanism of action and how it can be used in organic synthesis reactions. Additionally, further research could be conducted to explore its potential applications in medicinal chemistry, as well as its potential biological effects. Finally, further research could be conducted to explore its potential applications in drug discovery and development.

Synthesis Methods

2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide can be synthesized by a three-step method. The first step involves the reaction of 2,3-dimethylbenzothiazol-3-ium chloride with potassium iodide in acetonitrile, which yields 2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodideimethyl-1,3-benzothiazol-3-ium. The second step is the reaction of 2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodideimethyl-1,3-benzothiazol-3-ium with an aldehyde in the presence of a base, such as sodium hydroxide, to form the desired 2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodideimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde. The final step is the reaction of the 2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodideimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde with a halide, such as iodide, to form the desired this compound.

Scientific Research Applications

2,3-Dimethyl-1,3-benzothiazol-3-ium-5-carbaldehyde;iodide has been used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and drug discovery. It has been used as a starting material in the synthesis of various heterocyclic compounds, such as pyridines, quinolines, and indoles. It has also been used as a reagent in the synthesis of various medicinal compounds, such as antibiotics, anti-inflammatory drugs, and anti-cancer drugs.